molecular formula C9H11NO5S B8488116 2-Hydroxy-5-methylsulfamoyl-benzoic acid methyl ester

2-Hydroxy-5-methylsulfamoyl-benzoic acid methyl ester

Cat. No.: B8488116
M. Wt: 245.25 g/mol
InChI Key: SJJBVDBGCONRFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxy-5-methylsulfamoyl-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H11NO5S and its molecular weight is 245.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11NO5S

Molecular Weight

245.25 g/mol

IUPAC Name

methyl 2-hydroxy-5-(methylsulfamoyl)benzoate

InChI

InChI=1S/C9H11NO5S/c1-10-16(13,14)6-3-4-8(11)7(5-6)9(12)15-2/h3-5,10-11H,1-2H3

InChI Key

SJJBVDBGCONRFA-UHFFFAOYSA-N

Canonical SMILES

CNS(=O)(=O)C1=CC(=C(C=C1)O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 77 mmol 2-hydroxy-5-methylsulfamoyl-benzoic acid in 300 ml THF was added 85 mmol CDI and the mixture heated at 70° C. for 1 h. 770 mmol methanol was then added and the mixture was heated at 70° C. for 16 h. The mixture was then cooled to room temperature and concentrated in vacuo. The residue was chromatographed on silica gel (eluant: ethyl acetate/heptane/dichloromethane 45:45:10) to afford the title compound. MS (m/e): 244.1 ([M−H]−, 100%)
Quantity
77 mmol
Type
reactant
Reaction Step One
Name
Quantity
85 mmol
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
770 mmol
Type
reactant
Reaction Step Two

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